Cas no 479196-49-1 (1,3-Dioxolane,2-(4-bromo-5-methyl-2-thienyl)-)

• Product Name: 1,3-Dioxolane,2-(4-bromo-5-methyl-2-thienyl)-
• CAS No: 479196-49-1
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 324779
• PubChem ID: 53249561
• Update Time: 2025-05-21

1,3-Dioxolane,2-(4-bromo-5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(4-bromo-5-methyl-2-thienyl)-
• 2-(4-bromo-5-methylthiophen-2-yl)-1,3-dioxolane
• 2-(4-bromanyl-5-methyl-thiophen-2-yl)-1,3-dioxolane
• 2-(4-Bromo-5-methyl-2-thienyl)-1,3-dioxolane
• 2-(4-bromo-5-methyl-2-thiophenyl)-1,3-dioxolane
• A827389
• AG-F-63145
• CTK4J0469
• SureCN1417323
• MFCD11977342
• DTXSID00692984
• YJVGVDPVGGHSBR-UHFFFAOYSA-N
• 4-BROMO-5-METHYLTHIOPHENE-2-CARBALDEHYDE ETHYLENE KETAL
• 479196-49-1
• AT24689
• 2-(4-Bromo-5-methylthiophene-2-yl)-1,3-dioxolane
• SCHEMBL1417323
• starbld0019594
• SY327851

• Inchi： 1S/C8H9BrO2S/c1-5-6(9)4-7(12-5)8-10-2-3-11-8/h4,8H,2-3H2,1H3
• InChI Key： YJVGVDPVGGHSBR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1OCCO1

Computed Properties

• Exact Mass: 247.951
• Monoisotopic Mass: 247.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.587±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),

Additional information on 1,3-Dioxolane,2-(4-bromo-5-methyl-2-thienyl)-

1,3-Dioxolane, 2-(4-bromo-5-methyl-2-thienyl)

1,3-Dioxolane, 2-(4-bromo-5-methyl-2-thienyl) is a compound with the CAS number 479196-49-1. This compound is a derivative of dioxolane, a five-membered ring containing two oxygen atoms. The structure of this compound features a thienyl group substituted with bromine and methyl groups at specific positions, making it a unique member of the dioxolane family. The presence of the thienyl group introduces aromaticity and potential reactivity into the molecule, which can be exploited in various chemical reactions and applications.

Recent studies have highlighted the importance of dioxolane derivatives in organic synthesis, particularly in the construction of complex molecular architectures. The thienyl group in this compound adds versatility to its reactivity, enabling it to participate in reactions such as nucleophilic substitutions, electrophilic additions, and cyclizations. For instance, researchers have demonstrated that 1,3-dioxolane derivatives can serve as valuable intermediates in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The substitution pattern on the thienyl group—specifically the bromine and methyl groups—plays a crucial role in determining the compound's chemical behavior. The bromine atom acts as an electron-withdrawing group, enhancing the electrophilic character of the thienyl ring. This makes it more susceptible to nucleophilic attacks, which is advantageous in certain synthetic pathways. On the other hand, the methyl group introduces steric hindrance and donates electron density through its sigma bonds, influencing both regioselectivity and reactivity.

In terms of applications, 1,3-dioxolane derivatives have found utility in various fields. In materials science, they can be used as building blocks for synthesizing polymers with tailored properties. For example, their ability to form stable cyclic ethers makes them suitable for applications requiring high thermal stability and chemical resistance. Additionally, these compounds are being explored for their potential in drug delivery systems due to their ability to form inclusion complexes with bioactive molecules.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent research has focused on elucidating how dioxolane derivatives break down under various conditions. For instance, studies have shown that these compounds can undergo hydrolysis under acidic or basic conditions to form simpler molecules. This knowledge is critical for designing sustainable chemical processes that minimize environmental harm.

In conclusion,1,3-Dioxolane, 2-(4-bromo-5-methyl-2-thienyl) (CAS No: 479196-49-1) is a versatile compound with significant potential in organic synthesis and materials science. Its unique structure combines the stability of a dioxolane ring with the reactivity of a substituted thienyl group, making it a valuable tool for chemists. As research continues to uncover new applications and properties of this compound, its role in advancing various scientific fields is expected to grow further.